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Compound of Interest

Tert-butyl 3-oxomorpholine-4-
Compound Name:
carboxylate

Cat. No.: B124491

Essential Safety and Handling Guide for Tert-
butyl 3-oxomorpholine-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Tert-butyl 3-oxomorpholine-4-carboxylate (CAS No. 142929-48-4). The following
procedures are based on best practices for handling similar morpholine and carbamate
derivatives and are intended to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

When handling Tert-butyl 3-oxomorpholine-4-carboxylate, a comprehensive approach to
personal protection is essential to minimize exposure and ensure safety. The following table
summarizes the required PPE.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[1]

[2]

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton).[3] A lab coat or
chemical-resistant apron

should also be worn.[2]

Prevents skin contact, which
can cause irritation or

absorption of the chemical.[1]

[4]

Respiratory Protection

Use in a well-ventilated area,
preferably under a chemical
fume hood.[2] If ventilation is
inadequate or for spill cleanup,
a NIOSH-approved respirator
with an organic vapor cartridge

is recommended.[2][5]

Minimizes inhalation of vapors
or dust, which may be harmful.
[4]

Hand Protection

Wear suitable chemical
protection gloves tested
according to EN 374.[1] Check
for leaks and impermeability

before use.[1]

Ensures gloves provide an
effective barrier against the

chemical.

Operational and Disposal Plans

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1][4]

Do not breathe dust or vapors.[1][4]

Handle in accordance with good industrial hygiene and safety practices.[6][7]

Use only in a well-ventilated area, preferably a chemical fume hood.[2]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
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» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

e Wash hands thoroughly after handling and before breaks.[6][7]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty
of water for at least 15 minutes. Seek immediate medical attention.[6]

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

o Spills: Evacuate personnel to a safe area.[2] Wear appropriate PPE. Absorb the spill with
inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for
disposal.[2] Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

» Dispose of this chemical and its container in accordance with local, state, and federal
regulations.

e Do not allow the chemical to enter drains or waterways.[8]

o Contaminated packaging should be emptied as much as possible and disposed of in the
same manner as the substance itself.

Experimental Workflow: Handling Tert-butyl 3-
oxomorpholine-4-carboxylate
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The following diagram outlines the standard workflow for safely handling this compound in a
laboratory setting.

Workflow for Handling Tert-butyl 3-oxomorpholine-4-carboxylate
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Caption: Safe handling workflow for Tert-butyl 3-oxomorpholine-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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